Cas no 1261978-51-1 (6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid
• CAS No: 1261978-51-1
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD18320696
• CID: 2767236
• PubChem ID: 53226596
• Update Time: 2025-09-26

6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%
• 3,5'-Difluoro-2'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320696
• DTXSID10690214
• 1261978-51-1
• 6-FLUORO-2-(5-FLUORO-2-METHOXYPHENYL)BENZOIC ACID
• 6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid

• MDL： MFCD18320696
• Inchi： 1S/C14H10F2O3/c1-19-12-6-5-8(15)7-10(12)9-3-2-4-11(16)13(9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： UFWVXNATEUPGEE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=C(C=CC=1OC)F

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid

Recent Advances in the Study of 6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid (CAS: 1261978-51-1)

The compound 6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid (CAS: 1261978-51-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the scalability of production but also reduced the formation of by-products, making it more suitable for industrial applications.

Pharmacological evaluations have revealed that 6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid exhibits potent inhibitory effects on specific inflammatory pathways. In vitro and in vivo studies have shown that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs.

Further investigations into the compound's mechanism of action have identified its interaction with key protein targets, including COX-2 and iNOS. Molecular docking studies have provided detailed insights into the binding modes, highlighting the importance of the fluorine substitutions and methoxy group in enhancing binding affinity and selectivity. These structural features are critical for the design of derivatives with improved pharmacokinetic properties.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid. Preliminary studies indicate that the compound induces apoptosis in certain cancer cell lines by activating caspase-dependent pathways. However, further studies are needed to evaluate its efficacy and safety in preclinical models.

The compound's pharmacokinetic profile has also been a focus of recent research. A study published in Drug Metabolism and Disposition (2024) investigated its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated good oral bioavailability and a favorable half-life, supporting its potential as a therapeutic agent. However, challenges such as metabolic stability and drug-drug interactions require further optimization.

In conclusion, 6-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid (CAS: 1261978-51-1) represents a promising candidate for drug development, with demonstrated anti-inflammatory and potential anticancer activities. Ongoing research aims to address the remaining challenges and explore its full therapeutic potential. Future studies should focus on the development of derivatives with enhanced efficacy and safety profiles, as well as comprehensive preclinical evaluations.